Cas no 335400-16-3 (Acetamide,N-(4-chlorophenyl)-2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetamide,N-(4-chlorophenyl)-2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 335400-16-3
• MF: C₁₈H₁₇ClN₄OS
• MW: 372.871781110764
• CID: 1458461
• Update Time: 2024-08-25

Acetamide,N-(4-chlorophenyl)-2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-chlorophenyl)-2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• Acetamide, N-(4-chlorophenyl)-2-[[5-methyl-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C18H17ClN4OS/c1-12-3-9-16(10-4-12)23-13(2)21-22-18(23)25-11-17(24)20-15-7-5-14(19)6-8-15/h3-10H,11H2,1-2H3,(H,20,24)
• InChI Key： GSNXHHRZLGIZEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(C)C=C2)C(C)=NN=1

Computed Properties

• Exact Mass: 372.08141

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• PSA: 59.81
• pka: 12.07±0.70(Predicted)